Cas no 1805147-39-0 (Methyl 5-amino-3-(difluoromethyl)-4-nitropyridine-2-carboxylate)

• Product Name: Methyl 5-amino-3-(difluoromethyl)-4-nitropyridine-2-carboxylate
• CAS No: 1805147-39-0
• MF: C₈H₇F₂N₃O₄
• MW: 247.155688524246
• CID: 4855897
• Update Time: 2025-05-20

Methyl 5-amino-3-(difluoromethyl)-4-nitropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-amino-3-(difluoromethyl)-4-nitropyridine-2-carboxylate

• Inchi： 1S/C8H7F2N3O4/c1-17-8(14)5-4(7(9)10)6(13(15)16)3(11)2-12-5/h2,7H,11H2,1H3
• InChI Key： LANUSZUYGXGVKU-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OC)=NC=C(C=1[N+](=O)[O-])N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 310
• XLogP3: 1.4
• Topological Polar Surface Area: 111

Additional information on Methyl 5-amino-3-(difluoromethyl)-4-nitropyridine-2-carboxylate

Comprehensive Overview of Methyl 5-amino-3-(difluoromethyl)-4-nitropyridine-2-carboxylate (CAS No. 1805147-39-0)

Methyl 5-amino-3-(difluoromethyl)-4-nitropyridine-2-carboxylate (CAS No. 1805147-39-0) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and nitro functional groups, has garnered attention for its potential in drug discovery and crop protection. Its molecular structure, featuring a methyl carboxylate moiety, enhances its reactivity and solubility, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced bioavailability and metabolic stability. Researchers are particularly interested in Methyl 5-amino-3-(difluoromethyl)-4-nitropyridine-2-carboxylate for its role in developing novel small-molecule inhibitors and herbicides. The compound's nitro group facilitates further functionalization, enabling the synthesis of diverse analogs for structure-activity relationship (SAR) studies.

The synthesis of Methyl 5-amino-3-(difluoromethyl)-4-nitropyridine-2-carboxylate typically involves multi-step reactions, including nitration, amination, and esterification. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and accurate characterization. Its CAS No. 1805147-39-0 serves as a unique identifier in chemical databases, aiding researchers in tracking its properties and applications.

From an environmental perspective, the compound's difluoromethyl group contributes to its biodegradability, aligning with the growing emphasis on green chemistry. This feature is critical for industries aiming to reduce ecological footprints while maintaining efficacy. Additionally, its potential use in precision agriculture aligns with global trends toward sustainable farming practices.

In the pharmaceutical sector, Methyl 5-amino-3-(difluoromethyl)-4-nitropyridine-2-carboxylate is explored for its anti-inflammatory and antimicrobial properties. Its ability to modulate enzyme activity makes it a candidate for targeting kinase pathways, a hot topic in cancer research. The compound's pyridine core is also a key scaffold in central nervous system (CNS) drug development.

For researchers seeking reliable suppliers, the compound's CAS No. 1805147-39-0 ensures precise sourcing. Quality control measures, including GC-MS and FTIR analysis, are essential to verify its integrity. As the scientific community continues to explore fluorinated heterocycles, this compound remains a valuable tool for innovation.

In summary, Methyl 5-amino-3-(difluoromethyl)-4-nitropyridine-2-carboxylate exemplifies the intersection of chemical innovation and practical application. Its relevance to drug discovery, agrochemicals, and sustainable chemistry underscores its importance in modern science. Future studies may further unlock its potential, solidifying its role in advancing molecular design and material science.